Cas no 1804756-84-0 (Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate
• CAS No: 1804756-84-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4921738
• Update Time: 2025-05-24

Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-2-15-9(14)5-3-6(10)7(8(11)12)13-4-5/h3-4,8H,2H2,1H3
• InChI Key： UKXGJDIOUWCGNA-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)OCC)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate

Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate, also known by its CAS number 1804756-84-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorinated substituents and an ethyl ester group. The presence of fluorine atoms in the molecule introduces interesting electronic and steric properties, making it a valuable component in various applications.

The synthesis of Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate involves a series of carefully controlled reactions, including nucleophilic substitutions and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity, which is essential for its use in specialized applications. The compound's stability under various conditions has been extensively studied, revealing its suitability for use in both laboratory and industrial settings.

One of the most notable applications of Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate is in the field of agrochemicals. Its ability to act as a precursor for herbicides has been well-documented, with recent studies demonstrating its effectiveness in controlling invasive plant species without adverse effects on non-target organisms. Additionally, the compound has shown potential as an intermediate in the synthesis of pharmaceutical agents, particularly those targeting specific enzyme pathways.

The electronic properties of Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate make it an attractive candidate for use in organic electronics. Researchers have explored its application as a component in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to facilitate electron transport is highly beneficial. Recent breakthroughs in nanotechnology have further expanded its potential uses, including applications in flexible electronics and advanced sensor systems.

In terms of environmental impact, studies have shown that Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate degrades efficiently under aerobic conditions, reducing concerns about long-term persistence in the environment. Its biodegradability has been assessed through standardized tests, which have confirmed its compatibility with eco-friendly practices.

Looking ahead, ongoing research into the synthesis and application of Ethyl 2-(difluoromethyl)-3-fluoropyridine-5-carboxylate is expected to uncover new opportunities for its use across multiple industries. Collaborative efforts between academic institutions and industrial partners are paving the way for innovative solutions that leverage the unique properties of this compound.